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Compound of Interest

Compound Name: M-1211

Cat. No.: B15568950 Get Quote

Note to the user: The compound "M-1211" appears to be a typographical error in current

scientific literature. Based on the context of menin-MLL interaction inhibitors, the likely

compound of interest is M-1121. These application notes and protocols are based on the

available information for M-1121.

Introduction
M-1121 is a potent, orally bioavailable, and covalent inhibitor of the menin-mixed lineage

leukemia (MLL) protein-protein interaction.[1][2][3][4] It functions by establishing a covalent

bond with Cysteine 329 within the MLL binding pocket of menin.[1][2][4] This inhibition disrupts

the critical interaction required for the oncogenic activity of MLL fusion proteins, which are

characteristic of certain types of acute leukemia, particularly those with MLL rearrangements

(MLLr).[1] The primary downstream effect of M-1121 is the dose-dependent down-regulation of

key target genes, such as HOXA9 and MEIS1, leading to the inhibition of leukemic cell growth.

[1][3][4][5]

These application notes provide detailed protocols for the preparation of M-1121 stock

solutions and subsequent working concentrations for use in typical research applications, such

as cell-based assays.
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Property Value Reference

Molecular Weight 793.01 g/mol [6]

Chemical Formula C42H57FN6O6S [6]

Storage of Dry Powder

Store at -20°C for long-term

(months to years) or 0-4°C for

short-term (days to weeks).

Keep dry and protected from

light.

[6]

Stock Solution Storage

Store at -80°C for up to 6

months or at -20°C for up to 1

month. Keep sealed to protect

from moisture and light.

[5]

Table 2: Recommended Concentrations for In Vitro and In Vivo Studies

Application
Recommended
Concentration/Dos
age

Cell Line Example Reference

In Vitro Gene

Expression Analysis
10 nM - 100 nM MV4;11 [1][5]

In Vitro Cell

Proliferation Assays

Potently inhibits MLL-

rearranged cell lines,

with minimal effect on

wild-type MLL cell

lines up to 10 µM.

MLL-rearranged and

wild-type cell lines
[1][4]

In Vivo Antitumor

Activity (mice)

100 mg/kg - 300

mg/kg (oral

administration)

MV4;11 subcutaneous

and disseminated

models

[1][5]

In Vivo

Pharmacokinetic

Studies (mice)

5 mg/kg (oral

administration)
C57BL/6 mice [1][4]
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Experimental Protocols
This protocol describes the preparation of a high-concentration stock solution of M-1121, which

can be used for subsequent dilutions to desired working concentrations. Dimethyl sulfoxide

(DMSO) is a common solvent for organic small molecules for in vitro studies.

Materials:

M-1121 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene or glass vials with secure caps

Calibrated pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Acclimatization: Allow the vial of M-1121 powder to equilibrate to room temperature for 15-20

minutes before opening to minimize condensation of atmospheric moisture.

Weighing: Accurately weigh a specific amount of M-1121 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.93 mg of M-

1121 (Molecular Weight = 793.01 g/mol ).

Dissolution: Add the appropriate volume of anhydrous/sterile DMSO to the vial containing the

M-1121 powder. For 7.93 mg of M-1121, add 1 mL of DMSO to achieve a 10 mM

concentration.

Solubilization: Securely cap the vial and vortex thoroughly for 1-2 minutes until the M-1121 is

completely dissolved. Gentle warming in a water bath (37°C) for a short period may aid in

dissolution if necessary.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile polypropylene tubes. Store the aliquots

at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1

month).[5]

This protocol outlines the serial dilution of the 10 mM M-1121 stock solution to prepare working

concentrations suitable for treating cells in culture.

Materials:

10 mM M-1121 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Calibrated pipettes and sterile pipette tips

Procedure:

Intermediate Dilution (Optional but Recommended): It is often practical to first prepare an

intermediate stock solution from the main 10 mM stock. For example, to make a 1 mM

intermediate stock, dilute the 10 mM stock 1:10 in sterile DMSO or cell culture medium.

Serial Dilutions: Perform serial dilutions from the stock or intermediate solution to achieve

the desired final concentrations. For example, to prepare working solutions for a dose-

response experiment ranging from 1 nM to 100 nM:

Prepare a 10 µM solution by diluting the 10 mM stock 1:1000 in cell culture medium.

Use this 10 µM solution to perform further serial dilutions in cell culture medium to obtain

the final desired concentrations.

Final Treatment Concentration: When adding the M-1121 working solutions to your cell

cultures, ensure that the final concentration of DMSO in the culture medium is kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Account for the volume of the M-1121

solution being added to the total volume of the cell culture well.
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Caption: Workflow for preparing M-1121 stock and working solutions.
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Caption: M-1121 inhibits the Menin-MLL interaction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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